Cas no 17686-53-2 (Guanidine,N'-cyano-N,N,N''-trimethyl-)

• Product Name: Guanidine,N'-cyano-N,N,N''-trimethyl-
• CAS No: 17686-53-2
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 201931
• PubChem ID: 140272
• Update Time: 2025-04-19

Guanidine,N'-cyano-N,N,N''-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N'-cyano-N,N,N''-trimethyl-
• 3-cyano-1,1,2-trimethylguanidine
• N,N,N'-Trimethyl-1-cyanoguanidine
• NCN=C(N(CH3)2)(NHCH3)
• SCHEMBL16313565
• AKOS006375982
• DTXSID80170199
• SCHEMBL19853559
• 17686-53-2

• Inchi： 1S/C5H10N4/c1-7-5(8-4-6)9(2)3/h1-3H3,(H,7,8)
• InChI Key： ULFPSDSOEPFASD-UHFFFAOYSA-N
• SMILES： N(C)(C)/C(=N\C)/NC#N

Computed Properties

• Exact Mass: 126.0907
• Monoisotopic Mass: 126.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• PSA: 51.42